3-iodo-4-azidococaine
3-iodo-4-azidococaine
Brand Name:
Vulcanchem
CAS No.:
140430-72-4
VCID:
VC0139117
InChI:
InChI=1S/C17H19IN4O4/c1-22-10-4-6-13(22)15(17(24)25-2)14(8-10)26-16(23)9-3-5-12(20-21-19)11(18)7-9/h3,5,7,10,13-15H,4,6,8H2,1-2H3/t10?,13-,14?,15?/m1/s1
SMILES:
CN1C2CCC1C(C(C2)OC(=O)C3=CC(=C(C=C3)N=[N+]=[N-])I)C(=O)OC
Molecular Formula:
C17H19IN4O4
Molecular Weight:
470.3 g/mol
3-iodo-4-azidococaine
CAS No.: 140430-72-4
Main Products
VCID: VC0139117
Molecular Formula: C17H19IN4O4
Molecular Weight: 470.3 g/mol
| CAS No. | 140430-72-4 |
|---|---|
| Product Name | 3-iodo-4-azidococaine |
| Molecular Formula | C17H19IN4O4 |
| Molecular Weight | 470.3 g/mol |
| IUPAC Name | methyl (1R)-3-(4-azido-3-iodobenzoyl)oxy-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate |
| Standard InChI | InChI=1S/C17H19IN4O4/c1-22-10-4-6-13(22)15(17(24)25-2)14(8-10)26-16(23)9-3-5-12(20-21-19)11(18)7-9/h3,5,7,10,13-15H,4,6,8H2,1-2H3/t10?,13-,14?,15?/m1/s1 |
| Standard InChIKey | YNKNBBUFOGRTPI-QHLGEMKESA-N |
| Isomeric SMILES | CN1[C@@H]2CCC1CC(C2C(=O)OC)OC(=O)C3=CC(=C(C=C3)N=[N+]=[N-])I |
| SMILES | CN1C2CCC1C(C(C2)OC(=O)C3=CC(=C(C=C3)N=[N+]=[N-])I)C(=O)OC |
| Canonical SMILES | CN1C2CCC1C(C(C2)OC(=O)C3=CC(=C(C=C3)N=[N+]=[N-])I)C(=O)OC |
| Synonyms | 125IACoc 3-iodo-4-azidococaine IACoc |
| PubChem Compound | 196900 |
| Last Modified | Nov 11 2021 |
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